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Compound of Interest

Dimethyl (2-
Compound Name:
Oxononyl)phosphonate-d15

Cat. No.: B565110

This technical guide provides a comprehensive overview of the chemical properties, potential
synthetic routes, and research applications of Dimethyl (2-Oxononyl)phosphonate-d15. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Chemical Properties

Dimethyl (2-Oxononyl)phosphonate-d15 is the deuterated form of Dimethyl (2-
Oxononyl)phosphonate, where 15 hydrogen atoms have been replaced by deuterium. This
isotopic labeling makes it a valuable tool in various analytical and research applications,
particularly in mass spectrometry-based studies.

Quantitative Data Summary

For comparative purposes, the following table summarizes the key chemical properties of both
Dimethyl (2-Oxononyl)phosphonate-d15 and its non-deuterated analog.
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Dimethyl (2- .
Dimethyl (2-
Property Oxononyl)phosphonate-
Oxononyl)phosphonate
di5
CAS Number 1215800-33-1[1] 37497-25-9[2][3]

Molecular Formula

C11HsD1504P[1]

C11H2304P[2][3]

Molecular Weight

265.36 g/mol [1]

250.27 g/mol [2][3]

Accurate Mass

265.23[1]

250.13300]2]

Yellow Liquid[2] or white to

Appearance .
light yellow crystal powder[4]
Boiling Point 330.2°C at 760 mmHg[2]
Flash Point 167.2°C[2]
Density 1.025 g/cm3[2]
O=P(CC(C([2H])([2H])C([2H])
(RHDC(2HD(2HDC([2H]) CCCCCCCC(=0)CP(=0)
SMILES ([2ZHDC(2HD([2H])C(2H])
(0C)OC[2]
(RZHDC(2HD(2HD2H])=0)
(0C)OC[1]
INChI=1S/C11H2304P/c1-4-5-
6-7-8-9-11(12)10-16(13,14-
InChl 2)15-3/h4-10H2,1-

3H3/i1D3,4D2,5D2,6D2,7D2,8
D2,9D2[1]

Experimental Protocols & Synthesis

While specific experimental protocols for the synthesis of Dimethyl (2-

Oxononyl)phosphonate-d15 are not readily available in the public domain, a plausible

synthetic route can be conceptualized based on established methods for synthesizing (3-keto

phosphonates. The Arbuzov reaction is a common method for forming carbon-phosphorus

bonds.
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A potential synthesis could involve the reaction of a deuterated acyl chloride (nonanoyl-d15
chloride) with a phosphite, such as trimethyl phosphite.

Proposed Synthetic Workflow
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Caption: Proposed synthesis of Dimethyl (2-Oxononyl)phosphonate-d15.

Research Applications and Signaling Pathways

Phosphonates are recognized for their role as enzyme inhibitors and are used in the
development of pharmaceuticals and agrochemicals.[5] The deuterated nature of Dimethyl (2-
Oxononyl)phosphonate-d15 makes it particularly useful as an internal standard in
guantitative mass spectrometry. This allows for the precise measurement of the non-deuterated
analog in complex biological samples.

While no specific signaling pathways involving Dimethyl (2-Oxononyl)phosphonate-d15 have
been documented, its structural similarity to intermediates in fatty acid metabolism suggests
potential interactions with enzymes in these pathways. Further research would be required to
elucidate any specific biological activity.
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Use as an Internal Standard in Quantitative Analysis

The following diagram illustrates the workflow for using Dimethyl (2-Oxononyl)phosphonate-
d15 as an internal standard in a typical quantitative analysis experiment.
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Caption: Workflow for use as an internal standard in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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